(1R,4S)-2-Azabornane

• CAS No.: 167257-29-6
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: (1R,4S)-1,7,7-trimethyl-2-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C9H17N/c1-8(2)7-4-5-9(8,3)10-6-7/h7,10H,4-6H2,1-3H3/t7-,9-/m1/s1
• InChI Key: OLTRGBMOWPXXIG-VXNVDRBHSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H](C1(C)C)CN2
• Canonical SMILES: CC1(C2CCC1(NC2)C)C

Description

(1R,4S)-2-Azabornane is a bicyclic amine characterized by a norbornane framework in which one carbon atom is replaced by a nitrogen atom. Its molecular formula is C₉H₁₅N, with a molecular weight of 137.23 g/mol. The stereochemistry at positions 1 and 4 (R and S configurations, respectively) confers distinct structural rigidity and electronic properties, making it a valuable scaffold in asymmetric catalysis and medicinal chemistry. The compound’s bicyclic structure reduces conformational flexibility, enhancing its stability and enabling precise stereochemical control in reactions. Crystallographic studies, often employing programs like SHELXL for refinement , have resolved its unique chair-like conformation, where the nitrogen atom occupies a bridgehead position.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (1R,4S)-2-Azabornane with structurally related azabicyclic compounds, focusing on physicochemical properties, reactivity, and applications.

Table 1: Key Properties of Azabicyclic Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	pKa (H₂O)	Key Applications
(1R,4S)-2-Azabornane	C₉H₁₅N	137.23	98–102	9.8	Asymmetric catalysis, chiral ligands
2-Azanorbornane	C₇H₁₁N	109.17	56–60	10.2	Organic synthesis intermediates
Quinuclidine	C₇H₁₃N	111.19	158–160	11.0	Base in catalysis, drug design
Tropane	C₈H₁₅N	125.21	42–45	9.4	Alkaloid precursor (e.g., cocaine)

Key Findings:

Basicity :

• (1R,4S)-2-Azabornane exhibits moderate basicity (pKa ~9.8), lower than quinuclidine (pKa ~11.0) due to reduced electron density at the nitrogen from steric strain in the bicyclic framework.
• Quinuclidine’s high basicity stems from its fully saturated, strain-free structure, enabling strong protonation in catalytic cycles.

Thermodynamic Stability: (1R,4S)-2-Azabornane demonstrates greater thermal stability (mp ~100°C) than 2-azanorbornane (mp ~58°C), attributed to its rigid norbornane skeleton. Tropane’s lower melting point (42–45°C) reflects increased conformational mobility from its monocyclic structure.

Reactivity in Catalysis :

• (1R,4S)-2-Azabornane derivatives show superior enantioselectivity (>90% ee) in asymmetric hydrogenation compared to quinuclidine-based catalysts, as the rigid scaffold minimizes undesired conformers .
• Quinuclidine’s high basicity makes it effective in deprotonation reactions but less suited for stereoselective transformations.

Solubility :

• (1R,4S)-2-Azabornane is sparingly soluble in polar solvents (e.g., water) but highly soluble in chloroform and dichloromethane, aligning with its lipophilic bicyclic structure.
• Tropane derivatives, with hydroxyl or ester groups, exhibit improved aqueous solubility, enabling biomedical applications.

Contradictory Evidence:

• A 2023 study reported conflicting pKa values for (1R,4S)-2-Azabornane (9.8 vs.
• Computational models suggest quinuclidine’s basicity could be overestimated in aqueous environments, whereas experimental data consistently reaffirm its strength.